Cas no 6097-22-9 (2-(3-Nitrophenyl)-2-oxoethyl thiocyanate)
6097-22-9 structure
Product Name:2-(3-Nitrophenyl)-2-oxoethyl thiocyanate
CAS No:6097-22-9
MF:C9H6N2O3S
MW:222.220540523529
MDL:MFCD02063052
CID:525111
PubChem ID:5031676
Update Time:2025-08-05
2-(3-Nitrophenyl)-2-oxoethyl thiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitrophenacyl thiocyanate
- 2-(3-Nitrophenyl)-2-oxoethyl thiocyanate
- Thiocyanic acid,2-(3-nitrophenyl)-2-oxoethyl ester
- [2-(3-nitrophenyl)-2-oxoethyl] thiocyanate
- KA-0704
- DB-001491
- 6097-22-9
- SCHEMBL25829513
- AKOS003349293
- MFCD02063052
- DTXSID80407659
- J-503170
- ALBB-025615
- CS-0315770
- 1-(3-nitrophenyl)-2-thiocyanatoethan-1-one
- 3-NITROPHENACYLTHIOCYANATE
- Thiocyanic acid, 2-(3-nitrophenyl)-2-oxoethyl ester
- 2-(cyanosulfanyl)-1-(3-nitrophenyl)ethan-1-one
- 1-(3-Nitrophenyl)-2-thiocyanatoethanone
- Oprea1_691942
-
- MDL： MFCD02063052
- Inchi： 1S/C9H6N2O3S/c10-6-15-5-9(12)7-2-1-3-8(4-7)11(13)14/h1-4H,5H2
- InChI Key： ABKJWLHODKUEJA-UHFFFAOYSA-N
- SMILES： S(C#N)CC(C1C=CC=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 222.01000
- Monoisotopic Mass: 222.00991323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 124-126
- Boiling Point: 377.5±22.0 °C at 760 mmHg
- Flash Point: 182.1±22.3 °C
- PSA: 111.98000
- LogP: 2.51498
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2-(3-Nitrophenyl)-2-oxoethyl thiocyanate Security Information
- Signal Word：warning
- Hazard Statement： Irritant
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(3-Nitrophenyl)-2-oxoethyl thiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(3-Nitrophenyl)-2-oxoethyl thiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019108704-5g |
1-(3-Nitrophenyl)-2-thiocyanatoethanone |
6097-22-9 | 95% | 5g |
$400.00 | 2023-09-01 | |
| Apollo Scientific | OR14074-1g |
2-(3-Nitrophenyl)-2-oxoethyl thiocyanate |
6097-22-9 | 95% | 1g |
£110.00 | 2023-09-02 | |
| Apollo Scientific | OR14074-5g |
2-(3-Nitrophenyl)-2-oxoethyl thiocyanate |
6097-22-9 | 95% | 5g |
£230.00 | 2023-09-02 | |
| Apollo Scientific | OR14074-10g |
2-(3-Nitrophenyl)-2-oxoethyl thiocyanate |
6097-22-9 | 95% | 10g |
£335.00 | 2023-09-02 | |
| Fluorochem | 217446-1g |
3-Nitrophenacyl thiocyanate |
6097-22-9 | 95% | 1g |
￡205.00 | 2022-03-01 | |
| Fluorochem | 217446-5g |
3-Nitrophenacyl thiocyanate |
6097-22-9 | 95% | 5g |
￡715.00 | 2022-03-01 | |
| Fluorochem | 217446-10g |
3-Nitrophenacyl thiocyanate |
6097-22-9 | 95% | 10g |
￡1225.00 | 2022-03-01 | |
| abcr | AB339637-1 g |
2-(3-Nitrophenyl)-2-oxoethyl thiocyanate, 95%; . |
6097-22-9 | 95% | 1 g |
€187.10 | 2023-07-19 | |
| abcr | AB339637-5 g |
2-(3-Nitrophenyl)-2-oxoethyl thiocyanate, 95%; . |
6097-22-9 | 95% | 5 g |
€478.80 | 2023-07-19 | |
| abcr | AB339637-10 g |
2-(3-Nitrophenyl)-2-oxoethyl thiocyanate, 95%; . |
6097-22-9 | 95% | 10 g |
€769.30 | 2023-07-19 |
2-(3-Nitrophenyl)-2-oxoethyl thiocyanate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
6097-22-9 (2-(3-Nitrophenyl)-2-oxoethyl thiocyanate) Related Products
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